Cas no 1263060-99-6 (8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester)

• Product Name: 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester
• CAS No: 1263060-99-6
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• MDL: MFCD22551894
• CID: 5178061
• Update Time: 2026-03-05

8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester

• MDL： MFCD22551894
• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)8-9-7(11)4-3-5-13(9)6-12-8/h3-6H,2H2,1H3
• InChI Key： UQOXNGZUBCXLLM-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)N=CN1C=CC=C2F

Additional information on 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester

Market Research and Analysis Report: 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester (CAS No. 1263060-99-6)

The compound 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester, identified by the CAS number 1263060-99-6, has emerged as a significant molecule in the field of medicinal chemistry. This compound has garnered attention due to its potential applications in drug discovery and development, particularly in the areas of oncology and infectious diseases. Recent studies have highlighted its unique pharmacological properties, making it a promising candidate for further research and commercialization.

Market demand for this compound is driven by its role as an intermediate in the synthesis of bioactive molecules. The increasing focus on novel therapeutic agents has led to a surge in demand for high-quality chemical intermediates like 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester. This is further supported by the growing number of academic and industrial research programs aimed at exploring its potential in drug design.

From a supply chain perspective, global suppliers of this compound are strategically positioned to meet the rising demand. Key players in the market are investing in advanced manufacturing technologies to ensure consistent product quality and scalability. Additionally, regulatory compliance and adherence to Good Manufacturing Practices (GMP) standards are critical factors influencing supplier selection by pharmaceutical companies.

Recent research findings indicate that 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester exhibits potent inhibitory activity against several enzymes associated with cancer progression. This has positioned it as a valuable tool in anticancer drug development. Furthermore, its structural versatility allows for easy modification to enhance bioavailability and efficacy, making it a versatile building block in medicinal chemistry.

In conclusion, the compound 8-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester (CAS No. 1263060-99-6) holds significant promise in the pharmaceutical industry. Its unique properties, coupled with growing market demand and advancements in manufacturing capabilities, underscore its importance as a key player in the development of innovative therapeutic agents.